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Compound of Interest

Compound Name: Umbralisib Tosylate

Cat. No.: B8752720 Get Quote

Technical Support Center: Umbralisib Tosylate
Powder
This guide provides best practices for handling, storing, and using Umbralisib Tosylate
powder in a research setting. It includes frequently asked questions, troubleshooting advice,

and detailed experimental protocols to address common challenges encountered during

experiments.

IMPORTANT SAFETY NOTICE
Researchers should be aware that the FDA has withdrawn its approval for the cancer medicine

Ukoniq (umbralisib) due to safety concerns.[1][2] Updated findings from the UNITY-CLL clinical

trial showed a possible increased risk of death in patients receiving the drug.[1][2] While this

applies to its clinical use, researchers should consider this information as part of their overall

risk assessment when handling this compound.

Frequently Asked Questions (FAQs)
1. How should I store Umbralisib Tosylate powder?

For long-term storage, it is recommended to store the powder at -20°C.[3] For shorter periods,

storage at 4°C is also acceptable. The product should be kept in a tightly sealed container in a

cool, well-ventilated area, away from direct sunlight and sources of ignition.[3]
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2. What are the recommended handling procedures for Umbralisib Tosylate powder?

Umbralisib Tosylate should be handled in a well-ventilated area, preferably within a chemical

fume hood, to avoid the formation and inhalation of dust and aerosols. Use non-sparking tools

and prevent fire caused by electrostatic discharge. Avoid contact with skin and eyes.

3. What personal protective equipment (PPE) is required when working with Umbralisib
Tosylate?

The following PPE is recommended:

Eye Protection: Tightly fitting safety goggles with side-shields.

Hand Protection: Chemical-impermeable gloves that have been inspected prior to use.

Body Protection: A lab coat or impervious clothing.

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, a full-

face respirator should be used.

4. How do I prepare a stock solution of Umbralisib Tosylate?

Umbralisib Tosylate is freely soluble in dimethyl sulfoxide (DMSO) and soluble in methanol,

but practically insoluble in water.[4] For most in vitro cellular assays, DMSO is the

recommended solvent for creating a high-concentration stock solution.

5. What is the stability of Umbralisib Tosylate in solution?

While specific data on the long-term stability of Umbralisib Tosylate in solution and the effects

of freeze-thaw cycles are not readily available, general best practices for similar compounds

should be followed. It is advisable to prepare fresh solutions for experiments whenever

possible. If storage of stock solutions is necessary, they should be aliquoted to avoid repeated

freeze-thaw cycles and stored at -20°C or -80°C. Protect solutions from light.

Troubleshooting Guides
Q: I am having trouble dissolving the Umbralisib Tosylate powder. What should I do?
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A: Umbralisib Tosylate has low aqueous solubility.[4] If you are experiencing issues, consider

the following:

Solvent Choice: Ensure you are using an appropriate solvent. DMSO and methanol are the

recommended solvents for initial stock solutions.[4]

Sonication: Gentle sonication can aid in the dissolution of the powder.

Warming: Gently warming the solution may also help, but be cautious as excessive heat

could degrade the compound.

Fresh Solvent: Ensure your solvent is anhydrous and of high quality, as contaminants can

affect solubility.

Q: My cells are showing signs of toxicity or off-target effects. What could be the cause?

A: Several factors could contribute to this:

High Solvent Concentration: Ensure the final concentration of the solvent (e.g., DMSO) in

your cell culture medium is low (typically <0.5%) and that you are using a vehicle control in

your experiments.

Compound Concentration: You may be using a concentration of Umbralisib Tosylate that is

too high for your specific cell line. It is recommended to perform a dose-response curve to

determine the optimal concentration for your experiments. In vitro experiments have used

concentrations in the range of 0.1 to 10 µM.

Compound Purity: Verify the purity of your Umbralisib Tosylate powder.

Data Summary
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Parameter Value/Recommendation Source(s)

Storage (Powder)
-20°C (long-term), 4°C (short-

term)
[3]

Storage (Solution)

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles. Protect from light.

General Best Practice

Solubility

Freely soluble in DMSO,

soluble in methanol, practically

insoluble in water.

[4]

Appearance White to light brown powder [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Pre-weighing: Allow the vial of Umbralisib Tosylate powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: In a well-ventilated area or chemical fume hood, accurately weigh out the desired

amount of powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.44

mg of Umbralisib Tosylate (Molecular Weight: 743.75 g/mol ).

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the powder.

Mixing: Gently vortex or sonicate the solution until the powder is completely dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store at -20°C or -80°C and protect from light.

Protocol 2: Representative PI3K Delta Kinase Assay
This protocol is a general example. Specific conditions may need to be optimized for your

experimental setup.
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Prepare Reagents:

Kinase Buffer: Prepare a suitable kinase reaction buffer (e.g., Tris-HCl, MgCl₂, DTT).

Substrate: Prepare a solution of the appropriate substrate for PI3K delta.

ATP: Prepare a solution of ATP at the desired concentration.

Umbralisib Tosylate: Dilute the 10 mM stock solution in the kinase buffer to achieve the

desired final concentrations for the assay.

Assay Procedure:

Add the kinase buffer, PI3K delta enzyme, and the diluted Umbralisib Tosylate (or vehicle

control) to the wells of a microplate.

Incubate for a short period to allow the inhibitor to bind to the enzyme.

Initiate the kinase reaction by adding the substrate and ATP.

Allow the reaction to proceed for the optimized amount of time at the appropriate

temperature.

Stop the reaction using a suitable stop solution.

Detect the kinase activity using an appropriate method (e.g., luminescence, fluorescence,

or radioactivity).

Data Analysis:

Subtract the background signal (no enzyme control) from all wells.

Normalize the data to the vehicle control (100% activity).

Plot the percentage of kinase activity against the logarithm of the Umbralisib Tosylate
concentration to determine the IC₅₀ value.

Visualizations
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Umbralisib Tosylate Spill Response

Spill Occurs

Evacuate Personnel to a Safe Area

Ensure Adequate Ventilation

Wear Appropriate PPE:
- Respirator

- Chemical Goggles
- Impermeable Gloves

- Lab Coat

Contain the Spill with Absorbent Material

Collect and Arrange for Disposal in a
Sealed Container

Decontaminate the Spill Area

Dispose of Contaminated Materials
According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Umbralisib Tosylate powder.
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Troubleshooting Umbralisib Tosylate Solubility

Powder Not Dissolving

Is the solvent DMSO or Methanol?

Use DMSO for high concentration stock
or Methanol for intermediate dilutions.

No

Apply Gentle Sonication

Yes

Still Undissolved?

Warm Gently (e.g., 37°C)

Yes

Dissolved

No

Still Undissolved?

Consult Safety Data Sheet and
consider compound purity.

Yes No

Click to download full resolution via product page

Caption: Decision tree for troubleshooting solubility issues with Umbralisib Tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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